Cas no 1429422-43-4 (1-Chloro-5-(chloromethyl)-2,4-difluorobenzene)

1-Chloro-5-(chloromethyl)-2,4-difluorobenzene is a halogenated aromatic compound featuring both chloro and fluoromethyl functional groups, making it a versatile intermediate in organic synthesis. Its distinct substitution pattern enhances reactivity in nucleophilic aromatic substitution and cross-coupling reactions, facilitating the preparation of complex fluorinated structures. The presence of multiple halogens allows selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. High purity grades ensure consistent performance in demanding synthetic processes. The compound's stability under standard conditions and well-characterized reactivity profile make it a reliable choice for researchers developing advanced fluorinated derivatives. Proper handling is recommended due to its halogenated nature.
1-Chloro-5-(chloromethyl)-2,4-difluorobenzene structure
1429422-43-4 structure
Product Name:1-Chloro-5-(chloromethyl)-2,4-difluorobenzene
CAS No:1429422-43-4
MF:C7H4Cl2F2
MW:197.009467124939
MDL:MFCD22200042
CID:2166885
PubChem ID:123133690
Update Time:2025-06-08

1-Chloro-5-(chloromethyl)-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-5-(chloromethyl)-2,4-difluoro-
    • 1-chloro-5-(chloromethyl)-2,4-difluorobenzene
    • 5-Chloro-2,4-difluorobenzyl chloride
    • Benzene, 1-hloro-5-(chloromethyl)-2,4-ifluoro-
    • 1-Chloro-5-(chloromethyl)-2,4-difluorobenzene
    • MDL: MFCD22200042
    • Inchi: 1S/C7H4Cl2F2/c8-3-4-1-5(9)7(11)2-6(4)10/h1-2H,3H2
    • InChI Key: HVOQAXSZRLRBFL-UHFFFAOYSA-N
    • SMILES: ClCC1C(=CC(=C(C=1)Cl)F)F

Computed Properties

  • Exact Mass: 195.9658118g/mol
  • Monoisotopic Mass: 195.9658118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.1

1-Chloro-5-(chloromethyl)-2,4-difluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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